Cas no 870285-77-1 (1(2H)-ISOQUINOLINONE, 4-BROMO-7-CHLORO-3-METHYL-)

• Product Name: 1(2H)-ISOQUINOLINONE, 4-BROMO-7-CHLORO-3-METHYL-
• CAS No: 870285-77-1
• MF: C₁₀H₇BrClNO
• MW: 272.525680780411
• CID: 3173346
• PubChem ID: 84713360
• Update Time: 2025-05-23

1(2H)-ISOQUINOLINONE, 4-BROMO-7-CHLORO-3-METHYL- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-ISOQUINOLINONE, 4-BROMO-7-CHLORO-3-METHYL-
• 4-bromo-7-chloro-3-methyl-1,2-dihydroisoquinolin-1-one
• EN300-397652
• 870285-77-1

• Inchi： 1S/C10H7BrClNO/c1-5-9(11)7-3-2-6(12)4-8(7)10(14)13-5/h2-4H,1H3,(H,13,14)
• InChI Key： MSWJVSNYNHHVBY-UHFFFAOYSA-N
• SMILES： BrC1=C(C)NC(C2C=C(C=CC=21)Cl)=O

Computed Properties

• Exact Mass: 270.93995g/mol
• Monoisotopic Mass: 270.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Additional information on 1(2H)-ISOQUINOLINONE, 4-BROMO-7-CHLORO-3-METHYL-

1(2H)-ISOQUINOLINONE, 4-BROMO-7-CHLORO-3-METHYL- (CAS No. 870285-77-1): A Comprehensive Overview

The compound 1(2H)-ISOQUINOLINONE, 4-BROMO-7-CHLORO-3-METHYL- (CAS No. 870285-77-1) represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound, characterized by its bromo and chloro substituents, has garnered considerable attention due to its versatile applications in the synthesis of bioactive molecules. The structural motif of 1(2H)-ISOQUINOLINONE, 4-BROMO-7-CHLORO-3-METHYL- is particularly noteworthy for its potential in drug discovery, offering a scaffold that can be modified to develop novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of isoquinoline derivatives due to their broad spectrum of biological activities. The presence of halogen atoms in 1(2H)-ISOQUINOLINONE, 4-BROMO-7-CHLORO-3-METHYL- enhances its reactivity, making it an invaluable intermediate in organic synthesis. This compound's ability to undergo various chemical transformations, such as cross-coupling reactions and nucleophilic substitutions, has opened new avenues for the development of small-molecule drugs.

One of the most compelling aspects of 1(2H)-ISOQUINOLINONE, 4-BROMO-7-CHLORO-3-METHYL- is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. Researchers have leveraged the structural features of this compound to design molecules that can selectively inhibit specific kinases, thereby offering potential treatments for these conditions. For instance, studies have demonstrated that derivatives of 1(2H)-ISOQUINOLINONE, 4-BROMO-7-CHLORO-3-METHYL- can act as potent inhibitors of tyrosine kinases, which are overexpressed in many cancer cell lines.

The bromo and chloro substituents on the isoquinolinone core provide excellent handles for further functionalization. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been particularly useful in modifying this scaffold. These reactions allow for the introduction of diverse aryl and heteroaryl groups, expanding the chemical space available for drug discovery. Additionally, palladium-catalyzed intramolecular cyclizations have been employed to construct more complex cyclic structures from simpler precursors.

The medicinal chemistry community has also explored the pharmacological properties of 1(2H)-ISOQUINOLINONE, 4-BROMO-7-CHLORO-3-METHYL- in terms of its potential as an antimicrobial agent. Preliminary studies have shown that certain derivatives exhibit activity against Gram-positive bacteria and fungi. The mechanism behind this activity likely involves disruption of essential bacterial processes or interference with fungal cell wall synthesis. Further research is needed to fully elucidate these effects and to optimize the compounds for therapeutic use.

In conclusion, 1(2H)-ISOQUINOLINONE, 4-BROMO-7-CHLORO-3-METHYL- (CAS No. 870285-77-1) stands out as a versatile building block in pharmaceutical chemistry. Its unique structural features and reactivity make it an attractive candidate for developing novel drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.